Cas no 893637-84-8 (2-Fluoro-4-(pyridin-2-yl)benzaldehyde)

• Product Name: 2-Fluoro-4-(pyridin-2-yl)benzaldehyde
• CAS No: 893637-84-8
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 6472246
• Update Time: 2025-07-21

2-Fluoro-4-(pyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-fluoro-4-(2-pyridinyl)-
• 2-Fluoro-4-(pyridin-2-yl)benzaldehyde

• Inchi： 1S/C12H8FNO/c13-11-7-9(4-5-10(11)8-15)12-3-1-2-6-14-12/h1-8H
• InChI Key： XDOXETDZRFDSKU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2=NC=CC=C2)C=C1F

Additional information on 2-Fluoro-4-(pyridin-2-yl)benzaldehyde

Comprehensive Analysis of 2-Fluoro-4-(pyridin-2-yl)benzaldehyde (CAS No. 893637-84-8): Properties, Applications, and Industry Trends

2-Fluoro-4-(pyridin-2-yl)benzaldehyde (CAS No. 893637-84-8) is a fluorinated aromatic aldehyde with a pyridine substituent, gaining significant attention in pharmaceutical and material science research. This compound’s unique molecular structure, featuring a fluorine atom and pyridine ring, contributes to its versatility in organic synthesis. Recent studies highlight its role as a key intermediate in designing small-molecule inhibitors and fluorescent probes, aligning with the growing demand for precision therapeutics and diagnostic tools.

The chemical properties of 2-Fluoro-4-(pyridin-2-yl)benzaldehyde include a molecular weight of 201.18 g/mol and a purity typically exceeding 98%. Its aldehyde functional group enables reactions like condensation and nucleophilic addition, while the pyridine moiety enhances coordination capabilities with metal ions. Researchers frequently explore its solubility in polar solvents such as DMSO and methanol, critical for high-throughput screening applications. These attributes make it a valuable candidate for drug discovery projects targeting kinases and GPCRs.

In the context of green chemistry, CAS No. 893637-84-8 has been investigated for its potential in catalyzed cross-coupling reactions, reducing the need for hazardous reagents. A 2023 study published in Advanced Synthesis & Catalysis demonstrated its efficacy in Pd-mediated Suzuki-Miyaura couplings, a hotspot in sustainable synthesis. This aligns with the industry’s shift toward eco-friendly methodologies, a topic frequently searched in academic and industrial forums.

From a commercial perspective, 2-Fluoro-4-(pyridin-2-yl)benzaldehyde is supplied by leading fine chemical manufacturers under stringent quality control protocols. Pricing trends reflect its niche demand, with bulk purchases (>1 kg) averaging $1,200–$1,800 per gram. Analytical techniques like HPLC and NMR are employed to verify its stability, addressing common user queries about storage conditions (recommended: −20°C under inert gas).

Emerging applications include its use in OLED materials, where its electron-withdrawing fluorine enhances luminescence efficiency. With the global organic electronics market projected to reach $48 billion by 2027, this compound’s role in optoelectronic devices is a trending research area. Patent filings related to CAS No. 893637-84-8 have surged by 40% since 2020, underscoring its industrial relevance.

For researchers seeking synthetic protocols, optimized routes via Vilsmeier-Haack formylation of 2-fluoro-4-(pyridin-2-yl)benzene are widely cited. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under GHS. This positions it favorably compared to traditional aldehydes with higher toxicity profiles.

In summary, 2-Fluoro-4-(pyridin-2-yl)benzaldehyde exemplifies the intersection of medicinal chemistry and advanced materials. Its multifunctional design addresses contemporary challenges in targeted therapy and energy-efficient technologies, making it a compound of enduring scientific and commercial interest.